1-[3-(mesityloxy)propyl]-1H-imidazole

• IUPAC Name: 1-[3-(2,4,6-trimethylphenoxy)propyl]imidazole
• InChI: InChI=1S/C15H20N2O/c1-12-9-13(2)15(14(3)10-12)18-8-4-6-17-7-5-16-11-17/h5,7,9-11H,4,6,8H2,1-3H3
• InChI Key: NOYBSQMFVVVWJZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)OCCCN2C=CN=C2)C
• Molecular Formula: C15H20N2O
• Molecular Weight: 244.33 g/mol
• Solubility: 27.2 [ug/mL] (The mean of the results at pH 7.4)

Description

1-[3-(mesityloxy)propyl]-1H-imidazole, also known as MPP, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is a derivative of imidazole and is commonly used in the synthesis of various organic molecules. In

Scientific Research Applications

1-[3-(mesityloxy)propyl]-1H-imidazole has been widely used in scientific research for its potential applications in various fields such as pharmacology, biochemistry, and medicinal chemistry. It has been shown to have antimicrobial, anti-inflammatory, and anticancer properties. 1-[3-(mesityloxy)propyl]-1H-imidazole has also been used as a ligand in the synthesis of various metal complexes, which have been studied for their potential applications in catalysis and materials science.

Mechanism of Action

The mechanism of action of 1-[3-(mesityloxy)propyl]-1H-imidazole is not fully understood, but it is believed to act through the inhibition of various enzymes and signaling pathways. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation, and to activate the nuclear factor-kappa B (NF-κB) signaling pathway, which plays a key role in regulating immune responses.
Biochemical and Physiological Effects:
1-[3-(mesityloxy)propyl]-1H-imidazole has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and modulation of immune responses. It has also been shown to have antioxidant properties and to protect against oxidative stress-induced damage.

Advantages and Limitations for Lab Experiments

1-[3-(mesityloxy)propyl]-1H-imidazole has several advantages for use in laboratory experiments, including its ease of synthesis and relatively low cost. However, it also has some limitations, including its low solubility in water and potential toxicity at high concentrations.

Future Directions

There are several potential future directions for research on 1-[3-(mesityloxy)propyl]-1H-imidazole. One area of interest is the development of new metal complexes using 1-[3-(mesityloxy)propyl]-1H-imidazole as a ligand, which could have applications in catalysis and materials science. Another area of interest is the investigation of the potential therapeutic applications of 1-[3-(mesityloxy)propyl]-1H-imidazole, particularly in the treatment of inflammatory and cancerous diseases.
Conclusion:
In conclusion, 1-[3-(mesityloxy)propyl]-1H-imidazole is a chemical compound with potential applications in various fields of scientific research. Its ease of synthesis and diverse range of biochemical and physiological effects make it a promising candidate for further investigation. However, more research is needed to fully understand its mechanism of action and potential therapeutic applications.